Cas no 2229379-83-1 (methyl({2-methyl-1-4-(1H-pyrazol-1-yl)phenylpropan-2-yl})amine)

• Product Name: methyl({2-methyl-1-4-(1H-pyrazol-1-yl)phenylpropan-2-yl})amine
• CAS No: 2229379-83-1
• MF: C₁₄H₁₉N₃
• MW: 229.320762872696
• CID: 6284959
• PubChem ID: 165720289
• Update Time: 2025-11-01

methyl({2-methyl-1-4-(1H-pyrazol-1-yl)phenylpropan-2-yl})amine Chemical and Physical Properties

Names and Identifiers

• methyl({2-methyl-1-4-(1H-pyrazol-1-yl)phenylpropan-2-yl})amine
• EN300-1763445
• methyl({2-methyl-1-[4-(1H-pyrazol-1-yl)phenyl]propan-2-yl})amine
• 2229379-83-1

• Inchi： 1S/C14H19N3/c1-14(2,15-3)11-12-5-7-13(8-6-12)17-10-4-9-16-17/h4-10,15H,11H2,1-3H3
• InChI Key： MUURNTZVXXKGHQ-UHFFFAOYSA-N
• SMILES： N(C)C(C)(C)CC1C=CC(=CC=1)N1C=CC=N1

Computed Properties

• Exact Mass: 229.157897619g/mol
• Monoisotopic Mass: 229.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.8Ų

Additional information on methyl({2-methyl-1-4-(1H-pyrazol-1-yl)phenylpropan-2-yl})amine

Methyl({2-Methyl-1-4-(1H-Pyrazol-1-yl)phenylpropan-2-yl})amine and Its Significance in Modern Chemical Biology

Methyl({2-Methyl-1-4-(1H-pyrazol-1-yl)phenylpropan-2-yl})amine, with the CAS number 2229379-83-1, is a compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to a class of molecules that incorporate a pyrazole ring, which is a heterocyclic structure known for its versatility in drug design and development. The presence of the pyrazole moiety in Methyl({2-Methyl-1-4-(1H-pyrazol-1-yl)phenylpropan-2-yl})amine not only contributes to its chemical diversity but also opens up possibilities for various interactions with biological targets.

The molecular structure of Methyl({2-Methyl-1-4-(1H-pyrazol-1-yl)phenylpropan-2-yl})amine features a phenylpropanyl backbone, which is further substituted with a methyl group and a pyrazole ring linked at the 4-position of the phenyl ring. This specific arrangement of functional groups makes it an intriguing candidate for further investigation, particularly in the context of developing novel therapeutic agents. The compound's ability to engage with multiple biological targets suggests that it could have applications in treating a range of diseases, including those associated with inflammation, pain, and neurological disorders.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential interactions of Methyl({2-Methyl-1-4-(1H-pyrazol-1-yl)phenylpropan-2-yl})amine with various biological receptors. These studies have highlighted its potential as a scaffold for designing molecules that can modulate enzyme activity and receptor binding. For instance, the pyrazole ring is known to interact with enzymes such as kinases, which are often implicated in cancer and inflammatory diseases. The phenylpropanyl moiety, on the other hand, may contribute to binding affinity by forming hydrophobic interactions and hydrogen bonds with target proteins.

In addition to its structural features, Methyl({2-Methyl-1-4-(1H-pyrazol-1-yl)phenylpropan-2-yl})amine has shown promise in preclinical studies. Research has indicated that derivatives of this compound can exhibit anti-inflammatory properties by inhibiting the activity of cyclooxygenase (COX) enzymes. COX enzymes are key players in the production of prostaglandins, which are mediators of inflammation. By targeting these enzymes, Methyl({2-Methyl-1-4-(1H-pyrazol-1-yl)phenylpropan-2-yll})amine and its analogs could potentially reduce inflammation and alleviate symptoms associated with conditions such as arthritis.

The synthesis of Methyl({2-Methyl-l-l-l-(l-H-pyrazol-l-l-yll)phenyll-propanz-z-yll})amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the pyrazole ring into the phenylpropanyl backbone typically involves condensation reactions between appropriate precursors under controlled conditions. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to enhance the efficiency and selectivity of these transformations. The final product is then purified using techniques such as column chromatography or recrystallization to obtain the desired compound in a suitable form for further study.

The pharmacological evaluation of Methyl({2-Methyl-l-l-l-(l-H-pyrazol-l-l-yll)phenyll-propanz-z-yll})amine has been conducted using both in vitro and in vivo models. In vitro studies have demonstrated its ability to interact with various biological targets, including enzymes and receptors involved in pain signaling pathways. For example, research has shown that this compound can inhibit the activity of transient receptor potential (TRP) channels, which are known to contribute to pain perception. In vivo studies have further supported these findings by demonstrating analgesic effects in animal models.

The development of novel drug candidates like Methyl({2-Methyl-l-l-l-(l-H-pyrazol-l-l-yll)phenyll-propanz-z-yll})amine relies heavily on understanding the structureactivity relationships (SAR) that govern their biological activity. By systematically modifying different parts of the molecule, researchers can identify structural features that enhance potency, selectivity, and pharmacokinetic properties. The pyrazole ring remains a key focus area for optimization, as it offers multiple sites for functionalization while maintaining overall molecular stability.

The future prospects for Methyl({2-Methyl-l-l-l-(l-H-pyrazol-l-l-yll)phenyll-propanz-z-yll})amine and related compounds are promising. Ongoing research aims to explore its potential applications in treating neurological disorders by targeting receptors involved in neurotransmitter signaling. Additionally, studies are being conducted to evaluate its efficacy in combination therapies, where it may be used alongside other drugs to achieve synergistic effects. The growing body of evidence supporting the biological activity of this compound suggests that it could soon be translated into clinical applications.